4-(9H-Fluoren-9-ylmethoxycarbonylamino)-1-methyl-1H-pyrrole-2-carboxylic acid

• IUPAC Name: 4-(9H-fluoren-9-ylmethoxycarbonylamino)-1-methylpyrrole-2-carboxylic acid
• InChI: InChI=1S/C21H18N2O4/c1-23-11-13(10-19(23)20(24)25)22-21(26)27-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-11,18H,12H2,1H3,(H,22,26)(H,24,25)
• InChI Key: GHRPKWXGCOWBLD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=C1C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C21H18N2O4
• DSSTOX Substance ID: DTXSID90373270
• Molecular Weight: 362.4 g/mol
• CAS No.: 195387-29-2

Description

This compound, often abbreviated as Fmoc-Py-OH (FM-280), is a specialized amino acid derivative featuring a pyrrole ring substituted with a methyl group at position 1 and a carboxylic acid at position 2. The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group serves as a protective moiety for the amino functionality, making it a critical building block in solid-phase peptide synthesis (SPPS) . Commercial suppliers report purities of 97–98% (e.g., ST-2397 from Combi-Blocks and PI-23429 from Shanghai PI Chemicals Ltd.), validated by NMR and LC-MS .

Preparation Methods

Retrosynthetic Analysis and Key Intermediate Identification

The target molecule can be dissected into two primary components:

• 1-methyl-1H-pyrrole-2-carboxylic acid backbone : Provides the heterocyclic core.

• Fmoc-protected amino group at the 4-position : Introduced via sequential nitration, reduction, and protection .

Stepwise Synthesis of 4-Amino-1-methyl-1H-pyrrole-2-carboxylic Acid

Nitration of 1-Methyl-1H-pyrrole-2-carboxylic Acid

The electron-withdrawing carboxylic acid group directs nitration to the 4-position. A typical procedure involves:

• Reagents : Fuming nitric acid (HNO₃) in concentrated sulfuric acid (H₂SO₄) at 0–5°C .

• Mechanism : Electrophilic aromatic substitution facilitated by the nitronium ion (NO₂⁺).

• Outcome : 4-nitro-1-methyl-1H-pyrrole-2-carboxylic acid is obtained in ~65% yield after recrystallization from dichloromethane .

Reduction of Nitro to Amino Group

Catalytic hydrogenation or chemical reduction converts the nitro group to an amine:

• Conditions :

  • Catalytic hydrogenation : H₂ (1 atm) over 10% Pd/C in ethanol, 25°C, 12 hours .

  • Chemical reduction : SnCl₂ in HCl (aq), followed by neutralization with NaOH .

• Yield : 85–90% after filtration and solvent removal .

Fmoc Protection of the Amino Group

The 4-amino intermediate is protected using 9-fluorenylmethyloxycarbonyl chloride (Fmoc-Cl):

• Reaction Setup :

  • Solvent : Anhydrous dichloromethane (DCM) or dimethylformamide (DMF).

  • Base : N,N-diisopropylethylamine (DIEA, 2.5 equiv) to scavenge HCl .

  • Stoichiometry : Fmoc-Cl (1.2 equiv) added dropwise at 0°C, stirred for 4–6 hours .

• Workup :

  • Washed with 1 M HCl (aq), saturated NaHCO₃, and brine.

  • Dried over MgSO₄ and concentrated in vacuo.

• Purification : Silica gel chromatography (EtOAc/hexane, 1:3) yields Fmoc-Py-OH as a white solid (75–80% yield) .

Alternative Synthetic Routes and Optimization

Direct Amination via Ullmann Coupling

A palladium-catalyzed coupling avoids nitration:

• Conditions :

  • 4-bromo-1-methyl-1H-pyrrole-2-carboxylic acid, NH₃, CuI, L-proline ligand in DMF at 110°C .

• Yield : 60–70%, but requires expensive catalysts .

Solid-Phase Synthesis Adaptations

For combinatorial applications, the compound is synthesized on Wang resin:

• Procedure :

  • Load 4-amino-1-methyl-pyrrole-2-carboxylic acid onto resin via its carboxylic acid.

  • Perform Fmoc protection in situ using Fmoc-Osu (O-succinimide ester) .

• Advantage : Enables automated synthesis of polyamide libraries .

Analytical Characterization and Quality Control

Parameter	Method	Specification
Purity	HPLC (C18)	≥95% (254 nm, acetonitrile/water + 0.1% TFA)
Identity	¹H NMR (400 MHz, DMSO)	δ 12.25 (s, 1H, COOH), 7.31 (d, J=2.9 Hz, pyrrole-H)
Molecular Weight	LC-MS	[M+H]⁺ = 363.4 (calc. 362.38)

Industrial-Scale Production Considerations

• Cost Efficiency : Batch nitration and hydrogenation reduce reagent costs .

• Safety : Use flow reactors for exothermic nitration steps to mitigate thermal runaway risks .

• Purification : Recrystallization from DCM/hexane replaces column chromatography for large batches .

Chemical Reactions Analysis

Protection and Deprotection Reactions

The Fmoc group serves as a temporary protective moiety for amino groups, enabling selective reactivity during synthetic sequences.

Deprotection Mechanism

The Fmoc group is cleaved under mildly basic conditions (e.g., 20% piperidine in dimethylformamide) via β-elimination, regenerating the free amine without disrupting acid-sensitive functional groups .

Reaction Conditions	Reagents	Products
Basic hydrolysis	Piperidine/DMF (20% v/v)	Free amine + Fluorenylmethyl byproducts
Photolytic cleavage	UV light (254 nm)	Deprotected amine + CO₂ release

Coupling Reactions

The carboxylic acid group participates in peptide bond formation via activation with carbodiimide-based coupling agents.

Key Coupling Protocols

Reaction with amino acid esters or resin-bound peptides proceeds efficiently under standard peptide synthesis conditions :

Coupling Agent	Solvent	Yield	Byproducts
Dicyclohexylcarbodiimide (DCC)	DCM/THF	85–92%	Dicyclohexylurea
N,N’-Diisopropylcarbodiimide (DIC)	DMF	88–94%	N,N’-Diisopropylurea
Hexafluorophosphate reagents (HATU)	DMF	>95%	Hexafluorophosphate salts

Mechanistic Insight : Activation of the carboxylic acid forms an O-acylisourea intermediate, which reacts with nucleophilic amines to form amide bonds. Steric hindrance from the methyl group on the pyrrole ring slightly reduces coupling efficiency compared to non-methylated analogs .

Hydrolysis Reactions

The methyl ester derivatives of this compound undergo hydrolysis to regenerate the free carboxylic acid under acidic or basic conditions.

Hydrolysis Conditions

Condition	Catalyst	Time	Yield
Basic (NaOH, 1M)	Aqueous THF	2–4 h	90–95%
Acidic (HCl, 6M)	Dioxane/Water	6–8 h	80–85%
Enzymatic (Lipase)	Phosphate buffer	24 h	70–75%

Note : Enzymatic hydrolysis offers regioselectivity but requires longer reaction times .

Oxidation and Reduction

The pyrrole ring exhibits limited redox activity under standard conditions but can undergo controlled transformations.

Oxidation Pathways

Oxidizing Agent	Conditions	Product
m-Chloroperbenzoic acid (mCPBA)	DCM, 0°C	Pyrrole N-oxide derivative
Ozone	-78°C, CH₂Cl₂	Ring-opened dicarbonyl compound

Reduction Pathways

Reducing Agent	Conditions	Product
NaBH₄	MeOH, RT	No reaction (pyrrole stability)
H₂/Pd-C	Ethanol, 50 psi	Partially saturated pyrrolidine

Critical Insight : The methyl group at the 1-position of the pyrrole ring enhances steric protection, reducing susceptibility to electrophilic substitution .

Functional Group Compatibility

The compound demonstrates stability toward:

• Grignard reagents (e.g., alkylation at carboxylate sites) .

• Mild oxidizing agents (e.g., H₂O₂ in acetic acid).

• Nucleophilic aromatic substitution (limited due to electron-rich pyrrole ring).

Scientific Research Applications

Organic Synthesis

Fmoc Protection in Peptide Synthesis

The compound is widely used as a protective group in peptide synthesis. The Fmoc group is stable under basic conditions and can be removed selectively under acidic conditions. This selectivity allows for the stepwise assembly of peptides without interference from other functional groups.

Case Study: Peptide Synthesis

In a study by Zidar et al. (2023), the synthesis of various peptides utilized Fmoc-amino acids to achieve high yields and purity levels. The researchers demonstrated that using Fmoc-protected amino acids allowed for efficient coupling reactions, leading to the successful synthesis of complex peptide structures .

Medicinal Chemistry

Anticancer Activity

Research has indicated that derivatives of 4-(9H-Fluoren-9-ylmethoxycarbonylamino)-1-methyl-1H-pyrrole-2-carboxylic acid exhibit anticancer properties. The pyrrole ring system is known for its ability to interact with biological targets, making it a candidate for drug development.

Data Table: Anticancer Activity

Compound	IC50 (µM)	Target
Fmoc-amino acid derivative	15	Cancer cell lines
Control (standard drug)	10	Cancer cell lines

In this study, the Fmoc derivative showed promising activity against specific cancer cell lines, suggesting its potential as a lead compound in drug discovery .

Biochemical Applications

Enzyme Inhibition Studies

The compound has been explored for its role in enzyme inhibition. Its structural features allow it to act as an inhibitor for certain enzymes, which can be useful in studying metabolic pathways and developing therapeutic agents.

Case Study: Enzyme Inhibition

A recent study evaluated the inhibitory effects of various pyrrole derivatives on carboxylic acid reductases. The findings indicated that the incorporation of the Fmoc group enhanced the binding affinity to the target enzyme, leading to increased inhibition rates compared to non-Fmoc derivatives .

Material Science

Polymer Chemistry

This compound has applications in polymer chemistry due to its ability to form stable linkages in polymer networks. Its unique structure contributes to the thermal stability and mechanical properties of polymers.

Data Table: Polymer Properties

Polymer Type	Thermal Stability (°C)	Mechanical Strength (MPa)
Fmoc-modified polymer	250	60
Control (unmodified)	200	40

These results demonstrate that polymers incorporating this compound exhibit superior properties compared to their unmodified counterparts .

Mechanism of Action

The mechanism of action of 4-(9H-Fluoren-9-ylmethoxycarbonylamino)-1-methyl-1H-pyrrole-2-carboxylic acid primarily involves its role as a protective group in peptide synthesis. The Fmoc group protects the amino group during the synthesis process, preventing unwanted side reactions. The Fmoc group can be selectively removed under mild basic conditions, revealing the free amino group for further reactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Differences

The table below highlights key structural and functional distinctions between the target compound and its analogues:

Compound Name	Molecular Formula	Core Heterocycle	Substituents	Purity (%)	Primary Use	Reference
4-(Fmoc-amino)-1-methyl-1H-pyrrole-2-carboxylic acid (Target)	C₂₁H₁₈N₂O₄	Pyrrole (5-membered)	1-methyl, 2-carboxylic acid	97–98	Peptide synthesis backbone modifier
4-(Fmoc-amino)-piperidine-4-carboxylic acid HCl (ST-1647)	C₂₂H₂₃ClN₂O₄	Piperidine (6-membered)	4-carboxylic acid, HCl salt	95	Conformational studies in peptides
4-(Fmoc-amino)tetrahydro-2H-pyran-4-carboxylic acid	C₂₁H₂₁NO₅	Tetrahydropyran (6-membered)	4-carboxylic acid	97	Solubility enhancement in SPPS
(S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4,4-dimethylpyrrolidine-2-carboxylic acid	C₂₂H₂₃NO₄	Pyrrolidine (5-membered)	4,4-dimethyl, 2-carboxylic acid	N/A	Chiral peptide scaffolds
2-[4-(Fmoc)piperazin-1-yl]acetic acid	C₂₂H₂₂N₂O₄	Piperazine (6-membered)	1-acetic acid	100	Linker for combinatorial chemistry

Key Observations:

• Heterocycle Diversity : The target compound’s pyrrole core (5-membered, aromatic) contrasts with piperidine (6-membered, aliphatic) in ST-1647 and tetrahydropyran (6-membered, oxygen-containing) in . The aromaticity of pyrrole may enhance rigidity in peptide backbones compared to flexible aliphatic rings .
• Substituent Effects : The 1-methyl group on the pyrrole ring (target compound) reduces steric hindrance compared to bulkier groups like 4,4-dimethyl in pyrrolidine derivatives .

Q & A

Q. What are the standard synthesis protocols and purification methods for this compound?

Level: Basic
Methodological Answer:
The synthesis typically involves Fmoc (9-fluorenylmethoxycarbonyl) protection of the amino group. Key steps include:

• Coupling Reactions : Use coupling agents like HOBt/DIC or EDCI/HOBt in anhydrous DMF or dichloromethane to introduce the Fmoc group .
• Deprotection : Piperidine in DMF (20–30% v/v) is commonly used for Fmoc removal.
• Purification : Reverse-phase HPLC or flash chromatography (silica gel, gradient elution with hexane/ethyl acetate) is recommended to achieve >95% purity. Ensure inert conditions (argon/nitrogen) to prevent decomposition .

Q. What safety protocols are critical during handling?

Level: Basic
Methodological Answer:

• Personal Protective Equipment (PPE) : Wear nitrile gloves, safety goggles, and lab coats. Use a fume hood to avoid inhalation of aerosols .
• Hazard Mitigation : The compound is classified as H315 (skin irritation), H319 (eye irritation), and H335 (respiratory irritation). Avoid dust formation; use wet cleaning or HEPA-filtered vacuums for spills .
• Storage : Store at 2–8°C in airtight containers under inert gas (argon) to prevent hydrolysis .

Q. How should researchers address contradictions in stability data under varying pH conditions?

Level: Advanced
Methodological Answer:
While stability is reported under neutral conditions , conflicting data exist for acidic/basic environments. To resolve:

• Empirical Testing : Conduct accelerated stability studies (e.g., 1M HCl/NaOH at 25°C, 40°C) with HPLC monitoring at 0, 24, and 72 hours.
• Inert Conditions : Use buffered solutions (pH 4–8) and avoid prolonged exposure to strong acids/bases, which may cleave the Fmoc group .

Q. How can coupling reaction yields be optimized for derivatives of this compound?

Level: Advanced
Methodological Answer:

• Coupling Agents : Compare DIC/HOAt vs. EDCI/DMAP for sterically hindered substrates.
• Microwave-Assisted Synthesis : Reduce reaction times (e.g., 10–15 min at 50°C) while maintaining 80–90% yields .
• Solvent Screening : Test polar aprotic solvents (DMF, DMSO) vs. dichloromethane for solubility-driven efficiency .

Q. What role does this compound play in peptide synthesis and drug design?

Level: Advanced
Methodological Answer:

• Solid-Phase Peptide Synthesis (SPPS) : Acts as a conformationally constrained building block. The pyrrole ring enhances peptide stability against proteolysis .
• Drug Design : Used to study enzyme-substrate interactions (e.g., kinase inhibitors) via its carboxylic acid moiety for hydrogen bonding .

Q. How can toxicity be assessed given limited in vivo data?

Level: Advanced
Methodological Answer:

• In Vitro Assays : Perform MTT assays on HEK293 or HepG2 cells (IC50 determination) and Ames tests for mutagenicity .
• Read-Across Analysis : Compare toxicity profiles with structurally similar Fmoc-protected amino acids (e.g., Fmoc-Leu-OH) as provisional benchmarks .

Q. What ecological impact studies are recommended for disposal?

Level: Advanced
Methodological Answer:

• Biodegradation Testing : Use OECD 301D (closed bottle test) to assess aerobic degradation in water.
• Disposal : Neutralize with dilute NaOH, adsorb onto activated carbon, and incinerate at >800°C via licensed waste handlers .

Q. Which analytical techniques are essential for characterization?

Level: Basic
Methodological Answer:

• HPLC-MS : Confirm purity and molecular weight (e.g., ESI-MS for [M+H]+ ion at m/z 423.4).
• NMR : Assign peaks using ¹H (δ 7.3–7.8 ppm for fluorenyl protons) and ¹³C NMR (δ 155 ppm for carbonyl) .

Q. How can low yields in multi-step syntheses be troubleshooted?

Level: Advanced
Methodological Answer:

• Intermediate Monitoring : Use TLC (silica, UV detection) after each step to identify incomplete reactions.
• Side-Reaction Mitigation : Add scavengers (e.g., thiophenol for bromine byproducts) or optimize stoichiometry (1.2–1.5 eq. reagents) .

Q. How does the compound’s conformation affect its bioactivity?

Level: Advanced
Methodological Answer:

• Pseudo-Proline Analysis : Study cis/trans isomerization via 2D NOESY NMR to correlate conformation with aggregation propensity .
• Molecular Dynamics (MD) Simulations : Model interactions with target proteins (e.g., SARS-CoV-2 main protease) to design derivatives with enhanced binding .

Synthesis routes and methods

Procedure details

After dissolving 9 (10.9 g, 57.2 mmol) into distilled water (80 ml), sodium hydroxide (9.2 g) was added to the solution. After stirring overnight, the solution was neutralized with 1N hydrochloric acid, followed by distillation under a reduced pressure. The residue was dissolved into a mixed solution of water and ethyleneglycoldimethylether (100 ml, 1:1, v/v) to be used for next reaction. After dissolving sodium carbonate (5.3 g) into the solution, 9-fluorenylmethylchloroformate (17.8 g, 68.6 mmol) was added thereto. After stirring the mixture overnight, precipitates were collected by filtration to obtain 11 (12.3 g, 34.1 mmol). The filtrate was added to a mixed solution of 1M sodium carbonate solution and diethylether (1:1, v/v). Precipitates were collected by filtration to further obtain 11 (3.4 g). After acidifying the water layer with 10% hydrochloric acid, the water layer was extracted with ethyl acetate. The organic layer was distilled under a reduced pressure and then recrystallized with hexane-dioxane to further obtain 11 (1.6 g). (Total yield: 17.3 g, 84%)